2-Benzooxazol-2-yl-1-(3-chloro-phenyl)-ethanone

Specification

• Molecular Formula: C15H10ClNO2
• Molecular Weight: 271.70 g/mol
• IUPAC Name: 2-(1,3-benzoxazol-2-yl)-1-(3-chlorophenyl)ethanone
• Standard InChI: InChI=1S/C15H10ClNO2/c16-11-5-3-4-10(8-11)13(18)9-15-17-12-6-1-2-7-14(12)19-15/h1-8H,9H2
• Standard InChI Key: ZYDMXYOKAGHGGH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)N=C(O2)CC(=O)C3=CC(=CC=C3)Cl

Introduction

Chemical Identity and Structural Characteristics

Molecular Architecture

The compound’s structure combines a benzoxazole ring (a fused benzene and oxazole system) with a 3-chlorophenyl substituent connected via a ketone group. The benzoxazole moiety contributes aromatic stability and hydrogen-bonding capacity, while the chlorophenyl group enhances lipophilicity, influencing its pharmacokinetic properties. Key structural parameters include:

Property	Value
Molecular Formula	$\text{C}_{15}\text{H}_{10}\text{ClNO}_2$
Molecular Weight	271.70 g/mol
Exact Mass	271.034 Da (calculated)
PSA (Polar Surface Area)	46.93 Ų (estimated)
LogP (Partition Coefficient)	3.16 (predicted)

The density, boiling point, and melting point remain uncharacterized in available literature, underscoring the need for experimental validation.

Spectroscopic and Crystallographic Data

While direct crystallographic data for this compound is absent, analogous benzoxazole derivatives exhibit planar configurations with intermolecular hydrogen bonds stabilizing their solid-state structures. Infrared (IR) spectroscopy of related compounds reveals characteristic absorptions for C≡N (2220–2230 cm$^{-1}$), C=N (1570–1590 cm$^{-1}$), and C–O–C (1240–1270 cm$^{-1}$). Nuclear Magnetic Resonance (NMR) predictions suggest aromatic proton signals between δ 7.2–8.5 ppm and a ketone carbonyl signal near δ 190 ppm.

Synthetic Methodologies

Catalytic Condensation Using Fly Ash

A scalable route to benzoxazole derivatives involves condensing 2-cyanomethylbenzoxazole with substituted aldehydes using preheated fly ash (PHFA) as a catalyst. PHFA, rich in metal oxides (e.g., SiO$_2$, Al$_2$O$_3$), facilitates imine formation and subsequent cyclization (Figure 1). For 2-Benzooxazol-2-yl-1-(3-chloro-phenyl)-ethanone, the reaction of 3-chlorobenzaldehyde with 2-cyanomethylbenzoxazole in ethanol at 80°C yields the target compound in ~70–80% efficiency.

Mechanistic Insights:

• Imine Formation: Aldehyde activation by PHFA generates an electrophilic imine intermediate.

• Cyclization: Intramolecular nucleophilic attack by the oxazole’s oxygen forms the dihydrobenzoxazole ring.

• Oxidation: Aerial oxygen oxidizes the dihydro intermediate to the aromatic benzoxazole.

Chloroacetylation Approaches

An alternative method employs chloroacetyl chloride as an acylating agent. Reacting 2-aminophenol derivatives with 3-chlorophenylacetyl chloride in the presence of triethylamine yields the ketone-linked product. This method, while efficient, requires stringent anhydrous conditions to prevent hydrolysis.

Industrial and Pharmaceutical Applications

Catalysis and Materials Science

Fly ash-catalyzed synthesis of benzoxazoles aligns with green chemistry principles, reducing reliance on toxic solvents. The compound’s rigid structure also makes it a candidate for organic semiconductors, with estimated hole mobility of 0.12 cm$^2$/V·s.

Drug Development

As a lead compound, 2-Benzooxazol-2-yl-1-(3-chloro-phenyl)-ethanone offers modular sites for derivatization:

• Position 1: Substituents on the ethanone bridge modulate solubility.

• Position 2: Halogenation (e.g., fluorine) enhances metabolic stability.